Cas no 534592-45-5 (N-cyclohexyl-2-{1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-ylsulfanyl}acetamide)

• Product Name: N-cyclohexyl-2-{1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-ylsulfanyl}acetamide
• CAS No: 534592-45-5
• MF: C₁₉H₂₀FN₅O₂S
• MW: 401.457805633545
• CID: 5982997
• Update Time: 2025-11-06

N-cyclohexyl-2-{1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-{1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-ylsulfanyl}acetamide
• Acetamide, N-cyclohexyl-2-[[1-(4-fluorophenyl)-4,5-dihydro-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-6-yl]thio]-

• Inchi： 1S/C19H20FN5O2S/c20-12-6-8-14(9-7-12)25-17-15(10-21-25)18(27)24-19(23-17)28-11-16(26)22-13-4-2-1-3-5-13/h6-10,13H,1-5,11H2,(H,22,26)(H,23,24,27)
• InChI Key： OKIBEBRXKWRHEJ-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1)(=O)CSC1NC(=O)C2C=NN(C3=CC=C(F)C=C3)C=2N=1

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: 13.69±0.20(Predicted)

Additional information on N-cyclohexyl-2-{1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-ylsulfanyl}acetamide

Comprehensive Overview of N-cyclohexyl-2-{1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-ylsulfanyl}acetamide (CAS 534592-45-5)

The compound N-cyclohexyl-2-{1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-ylsulfanyl}acetamide (CAS 534592-45-5) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique pyrazolo[3,4-d]pyrimidine core, coupled with a 4-fluorophenyl substituent and a cyclohexylacetamide side chain, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and autoimmune diseases.

One of the key features of this compound is its sulfanylacetamide moiety, which enhances its binding affinity to specific biological targets. The presence of the 4-fluorophenyl group further modulates its pharmacokinetic properties, improving its bioavailability and metabolic stability. These attributes make N-cyclohexyl-2-{1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-ylsulfanyl}acetamide a subject of intense study in drug discovery pipelines.

In recent years, the scientific community has shown a growing interest in pyrazolo[3,4-d]pyrimidine derivatives due to their versatility in modulating enzymatic activity. This compound, in particular, has been explored for its potential in addressing unmet medical needs, such as resistant forms of cancer and chronic inflammatory conditions. Its mechanism of action is believed to involve the inhibition of key signaling pathways, making it a valuable tool for understanding disease mechanisms at the molecular level.

The synthesis of N-cyclohexyl-2-{1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-ylsulfanyl}acetamide involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Researchers have optimized these processes to achieve high yields and purity, which are critical for preclinical and clinical studies. The compound's CAS 534592-45-5 identifier ensures its unambiguous identification in regulatory and scientific databases.

From a commercial perspective, the demand for innovative small-molecule therapeutics has driven the development of compounds like N-cyclohexyl-2-{1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-ylsulfanyl}acetamide. Pharmaceutical companies are investing heavily in research to explore its full potential, particularly in combination therapies. Its ability to synergize with existing drugs could revolutionize treatment protocols for complex diseases.

In addition to its therapeutic potential, this compound has also been studied for its physicochemical properties. Its solubility, stability, and partition coefficient make it suitable for various formulation strategies, including oral and parenteral delivery systems. These characteristics are essential for ensuring optimal drug performance in vivo.

The future of N-cyclohexyl-2-{1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-ylsulfanyl}acetamide looks promising, with ongoing research aimed at expanding its applications. As the scientific community continues to unravel its molecular interactions, this compound may soon transition from the lab to the clinic, offering new hope for patients worldwide.